Cas no 1255147-03-5 (N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine)

• Product Name: N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine
• CAS No: 1255147-03-5
• MF: C₁₆H₁₃Cl₂N₃
• MW: 318.200521230698
• MDL: MFCD18064580
• CID: 4691395
• Update Time: 2025-05-20

N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine
• 2-(chloromethyl)-N-[(3-chlorophenyl)methyl]quinazolin-4-amine
• T4207
• 4-quinazolinamine, 2-(chloromethyl)-N-[(3-chlorophenyl)methyl]-
• N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine

• MDL： MFCD18064580
• Inchi： 1S/C16H13Cl2N3/c17-9-15-20-14-7-2-1-6-13(14)16(21-15)19-10-11-4-3-5-12(18)8-11/h1-8H,9-10H2,(H,19,20,21)
• InChI Key： RHINTAFWLFIDPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1C2C=CC=CC=2N=C(CCl)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine

Introduction to N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine (CAS No. 1255147-03-5)

N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine, identified by its CAS number 1255147-03-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the quinazoline class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chlorobenzyl and chloromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The quinazoline core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific substitution pattern in N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine enhances its potential as a lead compound for the synthesis of novel therapeutic agents. The chlorobenzyl group introduces a lipophilic moiety that can improve membrane permeability, while the chloromethyl group serves as a versatile handle for further functionalization through nucleophilic addition reactions.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their promising biological activities. Studies have demonstrated that quinazoline-based compounds can interact with various biological targets, including kinases, transcription factors, and enzymes involved in metabolic pathways. The structural flexibility of the quinazoline scaffold allows for the design of molecules with tailored properties, enabling researchers to optimize potency, selectivity, and pharmacokinetic profiles.

N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine has been investigated in several preclinical studies for its potential applications in treating chronic diseases. Its ability to modulate key signaling pathways has made it a candidate for developing treatments against conditions such as cancer and inflammatory disorders. The chloromethyl group on the quinazoline ring provides a reactive site for conjugation with other bioactive molecules, facilitating the development of prodrugs or targeted therapies.

The synthesis of N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chlorobenzyl group typically involves Suzuki or Heck cross-coupling reactions, while the chloromethyl group can be introduced via halogenation or methylation processes. Advanced synthetic techniques such as flow chemistry have been employed to enhance reaction efficiency and scalability.

The pharmacological evaluation of N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine has revealed several interesting findings. In vitro studies have shown that this compound exhibits inhibitory activity against various kinases, including those overexpressed in cancer cells. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. These findings have prompted further investigation into its potential as a therapeutic agent.

The pharmacokinetic properties of N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine are also an area of active research. Studies have shown that this compound exhibits moderate solubility in water and oil phases, suggesting potential for oral administration. However, further optimization may be required to improve bioavailability and reduce metabolism by cytochrome P450 enzymes. Techniques such as prodrug design and nanotechnology-based delivery systems are being explored to enhance the pharmacokinetic profile of this compound.

In conclusion, N-(3-Chlorobenzyl)-2-(chloromethyl)quinazolin-4-amine(CAS No. 1255147-03-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research into its synthesis, pharmacology, and pharmacokinetics will be crucial in realizing its full therapeutic potential.